Cas no 4220-05-7 (2-amino-4-(trifluoromethyl)sulfanylbutanoic acid)
4220-05-7 structure
Product Name:2-amino-4-(trifluoromethyl)sulfanylbutanoic acid
CAS No:4220-05-7
MF:C5H8F3NO2S
MW:203.182730674744
CID:927878
PubChem ID:165196
Update Time:2025-04-19
2-amino-4-(trifluoromethyl)sulfanylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- trifluoromethionine
- 2-amino-4-(trifluoromethyl)sulfanylbutanoic acid
- MFCD07636752
- AS-62629
- EN300-761541
- DB03799
- Q27094689
- (Trifluoromethyl)homocysteine #
- 764-52-3
- NS00068731
- MF3
- QH3U5JK2DR
- C5H8F3NO2S
- (S)-2-Amino-4-((trifluoromethyl)thio)butanoicacid
- CHEBI:43978
- AKOS027393884
- L-Homocysteine, S-(trifluoromethyl)-
- (S)-2-Amino-4-((trifluoromethyl)thio)butanoic acid
- DL-Homocysteine, S-(trifluoromethyl)-
- Trifluoro-l-methionine
- (2S)-2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid
- C76445
- 4220-05-7
- 2-AMINO-4-TRIFLUOROMETHYLSULFANYL-BUTYRIC ACID
- S-(Trifluoromethyl)-L-homocysteine
- Trifluoromethionine (H-L-Met(F3)-OH)
- UNII-QH3U5JK2DR
- (2S)-2-amino-4-(trifluoromethylsulfanyl)butanoic acid
- DTXSID10962362
- SCHEMBL245986
-
- Inchi: 1S/C5H8F3NO2S/c6-5(7,8)12-2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11)/t3-/m0/s1
- InChI Key: YLJLTSVBCXYTQK-VKHMYHEASA-N
- SMILES: S(C(F)(F)F)CC[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 203.02278416g/mol
- Monoisotopic Mass: 203.02278416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 88.6Ų
2-amino-4-(trifluoromethyl)sulfanylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298179-0.05g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 0.05g |
$722.0 | 2023-06-06 | ||
| Enamine | EN300-1298179-0.1g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 0.1g |
$757.0 | 2023-06-06 | ||
| Enamine | EN300-1298179-0.25g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 0.25g |
$791.0 | 2023-06-06 | ||
| Enamine | EN300-1298179-0.5g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 0.5g |
$825.0 | 2023-06-06 | ||
| Enamine | EN300-1298179-1.0g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 1g |
$860.0 | 2023-06-06 | ||
| Enamine | EN300-1298179-2.5g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 2.5g |
$1685.0 | 2023-06-06 | ||
| Enamine | EN300-1298179-5.0g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 5g |
$2493.0 | 2023-06-06 | ||
| Enamine | EN300-1298179-10.0g |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 10g |
$3697.0 | 2023-06-06 | ||
| Enamine | EBC-47449-1mg |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 1mg |
$160.0 | 2023-09-30 | ||
| Enamine | EBC-47449-2mg |
2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid |
4220-05-7 | 2mg |
$240.0 | 2023-09-30 |
2-amino-4-(trifluoromethyl)sulfanylbutanoic acid Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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